Cas no 2117403-01-5 (2-ethynyl-7-oxabicyclo[2.2.1]heptane)

• Product Name: 2-ethynyl-7-oxabicyclo[2.2.1]heptane
• CAS No: 2117403-01-5
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 5296505
• Update Time: 2025-11-01

2-ethynyl-7-oxabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-7-oxabicyclo[2.2.1]heptane

• Inchi： 1S/C8H10O/c1-2-6-5-7-3-4-8(6)9-7/h1,6-8H,3-5H2
• InChI Key： PCCVWRUEIPVQLB-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2C#C

Additional information on 2-ethynyl-7-oxabicyclo[2.2.1]heptane

Professional Introduction to Compound with CAS No. 2117403-01-5 and Product Name: 2-ethynyl-7-oxabicyclo[2.2.1]heptane

The compound with the CAS number 2117403-01-5 and the product name 2-ethynyl-7-oxabicyclo[2.2.1]heptane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This bicyclic structure, characterized by its unique ethynyl substituent and oxabicyclo[2.2.1]heptane backbone, has garnered considerable attention due to its potential applications in drug discovery and material science.

At the core of its molecular architecture lies a highly strained bicyclic system, which imparts exceptional reactivity and flexibility. The presence of the ethynyl group (−C≡CH) introduces a site for further functionalization, making it a versatile building block for synthesizing more complex molecules. This feature is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological properties.

Recent studies have highlighted the synthetic utility of 2-ethynyl-7-oxabicyclo[2.2.1]heptane in constructing heterocyclic frameworks. Researchers have leveraged its strained ring system to develop novel intermediates for antiviral and anticancer agents. The compound’s ability to undergo regioselective reactions has opened up new avenues for designing molecules with improved bioavailability and reduced toxicity.

The oxabicyclo[2.2.1]heptane scaffold itself is known for its rigidity, which can be advantageous in drug design by promoting stable interactions with biological targets. The incorporation of an oxygen atom into the bicyclic ring enhances its polarity, potentially improving solubility in aqueous environments—a critical factor for oral and injectable formulations.

In the realm of material science, derivatives of 2-ethynyl-7-oxabicyclo[2.2.1]heptane have been explored for their potential in polymer synthesis and as precursors to high-performance materials. The ethynyl group’s ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, makes it an attractive candidate for constructing conjugated polymers used in organic electronics.

The pharmaceutical industry has been particularly intrigued by the compound’s potential as a scaffold for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By modifying the substituents around the oxabicyclo[2.2.1]heptane core, researchers aim to develop selective kinase inhibitors with enhanced therapeutic profiles.

Advances in computational chemistry have further accelerated the exploration of 2-ethynyl-7-oxabicyclo[2.2.1]heptane’s pharmacological potential. Molecular modeling studies have predicted favorable binding interactions between this compound and target proteins, providing insights into its mechanism of action. These predictions guide experimental efforts, reducing the time and cost associated with traditional trial-and-error screening.

The synthesis of 2-ethynyl-7-oxabicyclo[2.2.1]heptane presents unique challenges due to the strain inherent in its cyclic structure. However, recent innovations in synthetic methodology have enabled more efficient access to this motif than ever before. Transition-metal-catalyzed reactions have played a pivotal role in streamlining key steps of the synthesis, making it more scalable and accessible for industrial applications.

One particularly noteworthy application of this compound is in the development of chiral auxiliaries for asymmetric synthesis. The strained environment around the oxabicyclo[2.2.1]heptane ring can be exploited to induce stereoselectivity during reactions, allowing chemists to construct enantiomerically pure compounds with high precision—a critical requirement for many pharmaceuticals.

The growing interest in green chemistry has also influenced research on 2-ethynyl-7-oxabicyclo[2.2.1]heptane, with efforts focused on developing sustainable synthetic routes that minimize waste and hazardous byproducts. Catalytic processes that employ recyclable ligands or operate under mild conditions align with these principles, ensuring that future applications of this compound are environmentally responsible.

In conclusion, CAS No 2117403-01-5, identified as 2-ethynyl-7-oxabicyclo[2.2.1]heptane, represents a cornerstone molecule with far-reaching implications across multiple scientific disciplines. Its unique structural features—particularly the combination of an ethynyl group with an oxabicyclo[2.2.] backbone—endow it with exceptional versatility as a synthetic intermediate and pharmacological scaffold.

Ongoing research continues to uncover new applications for this compound, from cutting-edge drug discovery initiatives to innovative materials development projects。 As our understanding of its properties deepens， so too does its potential to revolutionize various aspects of modern science。 The future promises exciting advancements built upon this remarkable molecular framework， solidifying its status as a key player in both academic and industrial research landscapes。